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Compound of Interest

2-(Methoxymethyl)morpholine
Compound Name:

hydrochloride
CAS No.: 144053-99-6
Cat. No.: B178433

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(Methoxymethyl)morpholine and its derivatives are valuable building blocks in medicinal
chemistry and drug discovery. The morpholine scaffold is a common feature in a variety of
biologically active compounds. This document provides a detailed experimental protocol for the
synthesis of 2-(Methoxymethyl)morpholine hydrochloride, commencing from the synthesis
of the free base, (2R)-2-(Methoxymethyl)morpholine, followed by its conversion to the
hydrochloride salt.

Experimental Protocols

Part 1: Synthesis of (2R)-2-(Methoxymethyl)morpholine

This protocol is adapted from the synthesis of (2R)-2-(Methoxymethyl)morpholine.[1]
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Reaction Scheme:

(R)-(-)-Glycidyl methyl ether + 2-Aminoethanesulfonic acid - (2R)-2-
(Methoxymethyl)morpholine

Materials and Reagents:

Molecular Weight (

Reagent/Material Quantity Moles
g/mol )
R)-(-)-Glycidyl methyl
(Ry-()-Glyeidy Y 88.11 0.800g 10.66 mmol
ether
2-
Aminoethanesulfonic 125.13 6.440 g 53.3 mmol
acid
40% Aqueous Sodium
_ 40.00 30 mL
Hydroxide
Methanol 32.04 11 mL
Ethyl Acetate 88.11 225 mL
Water 18.02 76 mL
Anhydrous Sodium
142.04 As needed
Sulfate
Silica Gel - As needed
Ethyl Acetate/Hexane
As needed
(2:8)
Procedure:

¢ A solution of (R)-(-)-glycidyl methyl ether (0.800 g, 10.66 mmol) in methanol (11 mL) is
prepared.

¢ In a separate reaction vessel, a solution of 2-aminoethanesulfonic acid (6.440 g, 53.3 mmol)
in 40% aqueous sodium hydroxide (11 mL) is heated to 50°C.
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e The methanolic solution of (R)-(-)-glycidyl methyl ether is added dropwise to the heated
solution of 2-aminoethanesulfonic acid.

e The reaction mixture is stirred at 50°C for 75 minutes.

e An additional 19 mL of 40% aqueous sodium hydroxide is added, and the mixture is stirred
for a further 20 hours at 50°C.

e The reaction mixture is then cooled to room temperature and diluted with water (76 mL).

e The aqueous phase is extracted three times with ethyl acetate (75 mL each).

e The combined organic phases are dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure.

e The crude product is purified by flash column chromatography on silica gel using an eluent of
ethyl acetate-hexane (2:8) to yield (2R)-2-(Methoxymethyl)morpholine as a colorless oil.[1]

Expected Yield and Characterization:

1H NMR (500 MHz,

Product Form Yield
(CD3)2CO) o
2.47 (1H, dd, J = 10.4,
1.9 Hz), 2.70-2.72
(1H, m), 2.84 (1H, dd,
(2R)-2- J=11.9, 2.2 Hz),
(Methoxymethyl)morp  Colorless Oil 0.121 g (10%) 3.22-3.25 (2H, m),
holine 3.27 (3H, s), 3.29-3.34

(4H, m), 3.45-3.53
(2H, m), 3.73 (1H, dt,
J=11.0, 2.5 Hz)

Part 2: Synthesis of 2-(Methoxymethyl)morpholine Hydrochloride

This part of the protocol is a general procedure for the formation of a hydrochloride salt from
the free base, adapted from a similar synthesis.[2]
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Reaction Scheme:

2-(Methoxymethyl)morpholine + HCI - 2-(Methoxymethyl)morpholine hydrochloride

Materials and Reagents:

Reagent/Material Molecular Weight ( g/mol ) Quantity
2-(Methoxymethyl)morpholine 131.17 ~0.12 g
Ethanolic Hydrochloric Acid
To excess
(e.g., 1.25 M)
Diethyl Ether or Acetone - As needed
Procedure:

e The purified 2-(Methoxymethyl)morpholine is dissolved in a minimal amount of a suitable
solvent, such as diethyl ether or ethanol.

e The solution is cooled in an ice bath.
» Ethanolic hydrochloric acid is added dropwise with stirring until the solution becomes acidic.

e The reaction mixture is stirred in the ice bath for a period of time to allow for precipitation of
the hydrochloride salt.

« If precipitation is slow, the addition of a less polar solvent like diethyl ether or hexane can be
used to induce precipitation. Alternatively, adding acetone to the syrupy residue can facilitate
precipitation.[2]

e The precipitate is collected by filtration, washed with cold diethyl ether, and dried under
vacuum to yield 2-(Methoxymethyl)morpholine hydrochloride.

Experimental Workflow
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Part 1: Synthesis of (2R)-2-(Methoxymethyl)morpholine

1. Prepare Solutions:
(R)-(-)-Glycidyl methyl ether in MeOH
2-Aminoethanesulfonic acid in ag. NaOH

2. Reaction:
Mix solutions and stir at 50°C

3. Extended Reaction:
Add more NaOH and stir for 20h at 50°C

4. Workup:

Cool, dilute with water, and extract with Ethyl Acetate

5. Isolation:
Dry organic phase and evaporate solvent

6. Purification:
Flash column chromatography

(2R)-2-(Methoxymethyl)morpholine (Free Base)

I
:Proceed to Salt Formation

Part 2: Synthesis of 2-(Metho>& methyl)morpholine Hydrochloride

7. Dissolution:
Dissolve free base in a suitable solvent

8. Acidification:
Cool and add ethanolic HCI dropwise

9. Precipitation:
Induce precipitation (if necessary) and stir

10. Isolation:
Filter, wash with cold solvent, and dry

2-(Methoxymethyl)morpholine Hydrochloride (Final Product)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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